Cas no 55894-36-5 (3-Pentenoic acid, 2-methyl-, (3Z)-)

3-Pentenoic acid, 2-methyl-, (3Z)- structure
55894-36-5 structure
Product Name:3-Pentenoic acid, 2-methyl-, (3Z)-
CAS No:55894-36-5
MF:C6H10O2
MW:114.142402172089
CID:350331
PubChem ID:71587183
Update Time:2025-04-19

3-Pentenoic acid, 2-methyl-, (3Z)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentenoic acid, 2-methyl-, (3Z)-
    • FEMA 3464
    • FEMA No. 3464, Z-
    • PE54SJM49M
    • (+/-)-2-METHYL-CIS-3-PENTENOIC ACID
    • 2-Pentene-4-carboxylic acid
    • 3-Pentenoic acid, 2-methyl-, (Z)-
    • 2-METHYL-CIS-3-PENTENOIC ACID, (+/-)-
    • 55894-36-5
    • 2-Methyl-3-pentenoic acid
    • SCHEMBL873697
    • 2-Methyl-cis-3-pentenoic acid, (+-)-
    • (3Z)-2-methyl-3-pentenoic acid
    • 2-Methyl-cis-3-pentenoic acid
    • Q27286503
    • UNII-PE54SJM49M
    • (+-)-2-Methyl-cis-3-pentenoic acid
    • 2-Methyl-3-pentenoic acid, (3Z)-
    • Inchi: 1S/C6H10O2/c1-3-4-5(2)6(7)8/h3-5H,1-2H3,(H,7,8)/b4-3-
    • InChI Key: NFRJJFMXYKSRPK-ARJAWSKDSA-N
    • SMILES: OC(C(/C=C\C)C)=O

Computed Properties

  • Exact Mass: 114.0681
  • Monoisotopic Mass: 114.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd